2-(3-Chloropropyl)-5-[(2,4-difluorophenyl)methyl]-1,3,4-oxadiazole

• Molecular Formula: C12H11ClF2N2O
• Molecular Weight: 272.68 g/mol
• IUPAC Name: 2-(3-chloropropyl)-5-[(2,4-difluorophenyl)methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C12H11ClF2N2O/c13-5-1-2-11-16-17-12(18-11)6-8-3-4-9(14)7-10(8)15/h3-4,7H,1-2,5-6H2
• InChI Key: WPTWHVQNBTXLFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CC2=NN=C(O2)CCCCl

Description

2-(3-Chloropropyl)-5-[(2,4-difluorophenyl)methyl]-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C12H11ClF2N2O and its molecular weight is 272.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(2,4-difluorophenyl)acetohydrazide (570 mg, 3.06 mmol) and DIPEA (0.553 ml, 3.2 mmol) in dry DCM (30 ml) was added to 4-chlorobutyryl chloride (0.343 ml, 3.06 mmol) in dry DCM (5 ml) over 15 min. An immediate white precipitate formed. After stirring for 1 h, 2M HCl (20 ml) was added and the solid 2-(3-chloropropyl)-5-[(2,4-difluorophenyl)methyl]-1,3,4-oxadiazole was filtered off, washed with water and dried (726 mg).